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Introduction
Creosote, a complex mixture of coal-tar distillates, has been a cornerstone of wood

preservation for over a century, particularly for critical infrastructure components like utility

poles. Its broad-spectrum efficacy against fungi, insects, and marine borers ensures the

longevity and reliability of wooden poles in diverse environmental conditions.[1][2] This

document provides detailed application notes and experimental protocols for the creosote
treatment of wood utility poles, adhering to industry best practices and standards set forth by

the American Wood Protection Association (AWPA).

The primary method for impregnating wood poles with creosote is the full-cell (Bethel)

pressure process. This method is designed to achieve maximum retention of the preservative

within the wood structure.[3][4] Proper pre-treatment conditioning of the wood is critical for

effective preservative penetration and retention, with methods such as Boultonizing (boiling-

under-vacuum) being employed for green or partially seasoned poles.[5]

These protocols are intended to provide a framework for researchers and professionals to

understand and replicate the creosote treatment process for experimental and developmental

purposes. Adherence to the specific requirements of the latest AWPA standards is paramount

for ensuring the quality and performance of treated wood products.
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Data Presentation: Preservative Retention and
Penetration Requirements
The efficacy of creosote treatment is primarily determined by the final retention and

penetration of the preservative in the wood. These parameters are dictated by the AWPA Use

Category System, which classifies the severity of the intended service environment. Utility

poles fall under Use Category 4 (UC4), which is further subdivided based on the criticality of

the component and the decay hazard. The following tables summarize the minimum creosote
retention and penetration requirements for common wood species used for utility poles as

specified in AWPA Standard U1.

Table 1: AWPA Minimum Creosote Retention Requirements for Utility Poles (UC4B)

Wood Species
AWPA Use
Category

Minimum Creosote
Retention (pcf)

Assay Zone
(inches from
surface)

Southern Pine UC4B 7.5 or 9.0 0.5 to 2.0

Douglas Fir UC4B 9.0 or 12.0 0.25 to 1.0

Western Red Cedar UC4B 20.0 0.1 to 0.6

Note: Retention requirements can vary based on the specific commodity specification and the

service conditions. Users should always consult the latest edition of the AWPA Book of

Standards for definitive values.

Table 2: AWPA Minimum Creosote Penetration Requirements for Utility Poles

Wood Species Minimum Penetration Requirement

Southern Pine 2.5 inches or 85% of sapwood

Douglas Fir 0.75 inches and 85% of sapwood

Western Red Cedar 0.5 inches
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Note: Penetration requirements are crucial for establishing a protective barrier against

biodeterioration. The method of measurement and specific criteria are detailed in AWPA

Standard T1.

Experimental Protocols
The following protocols detail the primary stages of creosote treatment for wood utility poles,

from pre-treatment conditioning to the pressure impregnation process and post-treatment

analysis.

Protocol 1: Pre-Treatment Conditioning of Wood Poles
via Boultonizing
Objective: To reduce the moisture content of green or partially air-seasoned wood poles to a

level suitable for effective creosote impregnation.

Apparatus:

High-pressure treatment cylinder (autoclave) with heating and vacuum capabilities

Tram cars for loading poles into the cylinder

Condenser and collection tank for removed water

Temperature and pressure sensors

Increment borer for moisture content sampling

Procedure:

Loading: Load the wood poles onto tram cars and move them into the treatment cylinder.

Initial Setup: Seal the cylinder door and fill the cylinder with creosote at a temperature

between 190°F and 210°F (88°C to 99°C).

Vacuum Application: Apply a vacuum of at least 22 inches of mercury (Hg) to the cylinder.
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Boiling Under Vacuum: Maintain the creosote temperature and vacuum. The reduced

pressure will cause the water within the wood to boil at a lower temperature, preventing

cellular damage. Water vapor removed from the wood is collected in the condenser.

Monitoring: Continuously monitor the rate of water removal. The duration of the Boultonizing

process is determined by the initial moisture content of the wood and the desired final

moisture content. This can range from 10 to over 50 hours.

Completion: The process is complete when the rate of water removal falls below a

predetermined threshold, indicating that the target moisture content has been reached.

Transition to Treatment: Once conditioning is complete, the cylinder can be transitioned to

the pressure treatment phase.

Protocol 2: Full-Cell (Bethel) Creosote Pressure
Treatment
Objective: To achieve maximum retention of creosote in the conditioned wood poles.

Apparatus:

High-pressure treatment cylinder (autoclave)

Pressure pumps

Vacuum pumps

Creosote storage and working tanks with heating coils

Temperature and pressure gauges

Procedure:

Initial Vacuum: After the poles are conditioned and in the cylinder, apply an initial vacuum of

not less than 22 inches of Hg for at least 30 minutes to remove air from the wood cells.

Filling the Cylinder: While maintaining the vacuum, introduce creosote, heated to a

temperature between 180°F and 210°F (82°C to 99°C), into the cylinder until it is completely
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filled.

Pressure Application: Once the cylinder is full, apply hydraulic pressure, gradually increasing

it to a range of 100 to 200 psi. The specific pressure will depend on the wood species and its

resistance to penetration. Maintain this pressure until the desired creosote absorption is

achieved, which is determined by monitoring the volume of preservative forced into the

wood.

Pressure Release and Drain: After the pressure period, release the pressure and pump the

excess creosote from the cylinder back to the storage tank.

Final Vacuum: Apply a final vacuum for a short period to remove excess surface creosote
and minimize bleeding after treatment.

Unloading: Release the vacuum and unload the treated poles from the cylinder.

Protocol 3: Determination of Creosote Retention and
Penetration
Objective: To quantify the amount of creosote retained in the treated wood and measure the

depth of its penetration, ensuring compliance with AWPA standards.

A. Determination of Creosote Retention (Adapted from AWPA Standard A6)

Apparatus:

Increment borer

Extraction apparatus (Soxhlet or similar)

Xylene solvent

Oven

Analytical balance

Procedure:
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Sample Collection: Take a representative number of core borings from the "assay zone" of

the treated poles as specified in AWPA Standard U1 (e.g., 0.5 to 2.0 inches for Southern

Pine).

Extraction: Place the wood borings in the extraction thimble of the Soxhlet apparatus.

Solvent Extraction: Extract the creosote from the wood using xylene as the solvent. The

extraction is run for a period sufficient to ensure complete removal of the preservative,

typically several hours.

Drying: After extraction, oven-dry the wood borings to a constant weight at 105°C.

Calculation: The creosote retention is calculated based on the difference in the weight of the

borings before and after extraction and the volume of the wood sample. The result is

expressed in pounds per cubic foot (pcf).

B. Determination of Creosote Penetration

Apparatus:

Increment borer

Ruler or calibrated probe

A suitable indicator may be used to enhance the visibility of the creosote.

Procedure:

Sample Collection: Extract core borings from the treated poles at locations specified in

AWPA Standard T1.

Visual Measurement: Visually measure the depth of creosote penetration from the outer

surface of the core. The demarcation between treated and untreated wood is typically

distinct.

Verification: Compare the measured penetration depth with the requirements outlined in

AWPA Standard U1 for the specific wood species. For sapwood penetration, the percentage

of sapwood penetrated is also calculated and compared to the standard.
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Mandatory Visualizations
Creosote Treatment Workflow
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Caption: Workflow for Creosote Treatment of Utility Poles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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